Cas no 2202460-49-7 (4-cyclopentyl-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 4-cyclopentyl-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 2202460-49-7
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5326188
• Update Time: 2025-11-06

4-cyclopentyl-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-cyclopentyl-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 4-cyclopentyl-3-propan-2-yl-1H-1,2,4-triazol-5-one

• Inchi： 1S/C10H17N3O/c1-7(2)9-11-12-10(14)13(9)8-5-3-4-6-8/h7-8H,3-6H2,1-2H3,(H,12,14)
• InChI Key： WFHXWPSNASQFMF-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C(C)C)N1C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 1.7
• Topological Polar Surface Area: 44.7

Additional information on 4-cyclopentyl-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

Introduction to 4-Cyclopentyl-3-(Propan-2-yl)-4,5-Dihydro-1H-1,2,4-Triazol-5-One (CAS No. 2202460-49-7)

4-Cyclopentyl-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one, with the CAS number 2202460-49-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-cyclopentyl-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one make it an intriguing candidate for further investigation and development.

The chemical structure of 4-cyclopentyl-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one consists of a cyclopentyl group and an isopropyl group attached to a 1,2,4-triazole ring. The cyclopentyl moiety is known for its ability to modulate biological activity by influencing the conformational flexibility and hydrophobic properties of the molecule. The isopropyl group adds steric bulk and can enhance the lipophilicity of the compound, which is crucial for its pharmacokinetic properties.

Recent studies have highlighted the potential of 4-cyclopentyl-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that triazoles can act as potent inhibitors of specific enzymes involved in neurodegeneration. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-cyclopentyl-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one exhibits significant inhibitory activity against beta-secretase (BACE1), an enzyme implicated in Alzheimer's disease.

In addition to its neuroprotective properties, 4-cyclopentyl-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has shown promise in cancer research. Triazoles are known for their ability to modulate cell signaling pathways and induce apoptosis in cancer cells. A recent study in the European Journal of Medicinal Chemistry reported that this compound effectively inhibits the growth of human breast cancer cells by targeting the PI3K/Akt signaling pathway. These findings suggest that 4-cyclopentyl-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one could be a valuable lead compound for the development of new anticancer agents.

The pharmacokinetic properties of 4-cyclopentyl-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one have also been extensively studied. Its lipophilic nature allows for good absorption and distribution within the body. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in animal models supports its potential use in clinical settings.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 4-cyclopentyl-3-(propan-2-y l)-4 , 5 -d i h y d ro - 1 H - 1 , 2 , 4 - t r i az o l - 5 - o n e strong > in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-cyclopentyl - 3 -( pro p an - 2 - y l ) - 4 , 5 - d i h y d ro - 1 H - 1 , 2 , 4 - t r i az o l - 5 - o n e strong > ( C A S N o . 2 2 0 2 460 - 49 -7 ) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As ongoing studies continue to uncover its full potential, this compound holds great promise for improving patient outcomes and advancing medical science.